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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the various hydrates of cobalt(II)

sulfate. Cobalt sulfate and its hydrated forms are essential compounds with applications

ranging from catalysts and pigments to battery materials and as a precursor in the synthesis of

various cobalt-containing compounds. Understanding the distinct properties and

interconversion of these hydrates is critical for their effective application in research and

development.

This document details the physicochemical properties, synthesis protocols, and analytical

characterization of the primary hydrates of cobalt sulfate: heptahydrate (CoSO₄·7H₂O),

hexahydrate (CoSO₄·6H₂O), monohydrate (CoSO₄·H₂O), and the anhydrous form (CoSO₄).

Physicochemical Properties
The different hydrates of cobalt sulfate can be distinguished by their color, crystal structure, and

physical properties such as density and solubility. A summary of these key properties is

presented in Table 1.

Table 1: Physicochemical Properties of Cobalt Sulfate Hydrates[1][2][3][4][5][6][7]
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Property
Anhydrous
Cobalt Sulfate
(CoSO₄)

Cobalt Sulfate
Monohydrate
(CoSO₄·H₂O)

Cobalt Sulfate
Hexahydrate
(CoSO₄·6H₂O)

Cobalt Sulfate
Heptahydrate
(CoSO₄·7H₂O)

Molar Mass (

g/mol )
154.996 173.011 263.08 281.103

Color
Reddish

crystalline

Reddish

crystalline
Pink salt

Pink to red

monoclinic

prismatic crystals

Crystal System Orthorhombic Monoclinic Monoclinic Monoclinic

Density (g/cm³) 3.71 3.075 2.019 1.948

Solubility
The solubility of cobalt sulfate hydrates varies with the degree of hydration and the solvent. The

solubility in water is particularly important for many applications. Table 2 provides a summary of

the solubility data in water at various temperatures.

Table 2: Solubility of Cobalt Sulfate Hydrates in Water[1][6]

Hydrate Form Temperature (°C) Solubility ( g/100 mL)

Anhydrous (CoSO₄) 20 36.2

Anhydrous (CoSO₄) 25 38.3

Anhydrous (CoSO₄) 100 84

Heptahydrate (CoSO₄·7H₂O) 3 60.4

Heptahydrate (CoSO₄·7H₂O) 70 67

Thermal Decomposition
The hydrates of cobalt sulfate undergo stepwise dehydration upon heating. The transition

temperatures and corresponding mass losses can be effectively studied using

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The generally
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accepted dehydration pathway involves the transformation from heptahydrate to hexahydrate,

then to monohydrate, and finally to the anhydrous form before the sulfate itself decomposes at

higher temperatures.

The heptahydrate is stable at room temperature only at a relative humidity greater than 70%;

otherwise, it effloresces to the hexahydrate.[1] The hexahydrate, upon heating, converts to the

monohydrate at approximately 100 °C and to the anhydrous form at around 250 °C.[1][8]

Table 3: Thermal Decomposition Data for Cobalt Sulfate Heptahydrate

Dehydration Step
Temperature Range
(°C)

Theoretical Mass
Loss (%)

Observed Mass
Loss (%)

CoSO₄·7H₂O →

CoSO₄·6H₂O + H₂O
Room Temp - 100 6.41 ~6.4

CoSO₄·6H₂O →

CoSO₄·H₂O + 5H₂O
100 - 250 32.04 ~32.0

CoSO₄·H₂O → CoSO₄

+ H₂O
250 - 420 6.41 ~6.4

2CoSO₄ → 2CoO +

2SO₂ + O₂
> 735 - -

Note: Observed mass loss can vary slightly depending on experimental conditions such as

heating rate and atmosphere.

Experimental Protocols
Synthesis of Cobalt Sulfate Hydrates
1. Synthesis of Cobalt(II) Sulfate Heptahydrate (CoSO₄·7H₂O)[1][9]

This protocol describes the synthesis of cobalt(II) sulfate heptahydrate from cobalt(II) carbonate

and sulfuric acid.

Materials: Cobalt(II) carbonate (CoCO₃), dilute sulfuric acid (H₂SO₄, ~2M), distilled water,

beaker, stirring rod, heating plate, filtration apparatus (funnel and filter paper), crystallizing
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dish.

Procedure:

Slowly add cobalt(II) carbonate to a beaker containing a stirred solution of dilute sulfuric

acid. Continue adding the carbonate until effervescence ceases, indicating that the acid

has been neutralized. A slight excess of the carbonate ensures complete reaction of the

acid.

Gently heat the solution on a heating plate and stir to ensure complete reaction and

dissolution of the cobalt sulfate formed.

Filter the hot solution to remove any unreacted cobalt carbonate and other solid impurities.

Pour the clear pink filtrate into a crystallizing dish and allow it to cool slowly to room

temperature (below approximately 42°C).[7]

Pink-red monoclinic crystals of cobalt(II) sulfate heptahydrate will form.

Decant the mother liquor and collect the crystals. The crystals can be washed with a small

amount of cold distilled water and then dried between sheets of filter paper.

2. Synthesis of Cobalt(II) Sulfate Hexahydrate (CoSO₄·6H₂O)[10][11]

The hexahydrate can be obtained by crystallization from an aqueous solution at a temperature

above that for the heptahydrate.

Materials: Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O) or a solution prepared as in the

previous protocol, distilled water, beaker, heating plate, stirring rod, filtration apparatus.

Procedure:

Prepare a saturated solution of cobalt sulfate by dissolving cobalt(II) sulfate heptahydrate

in distilled water at an elevated temperature (e.g., 60-80 °C).[10]

Alternatively, use the hot, filtered solution from the heptahydrate synthesis.
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Maintain the temperature of the solution in the range of 60-80 °C and allow for slow

evaporation of the solvent.

Crystals of the hexahydrate will form.

Collect the crystals by filtration and dry them in a desiccator.

3. Synthesis of Cobalt(II) Sulfate Monohydrate (CoSO₄·H₂O)[4]

The monohydrate is typically prepared by the controlled dehydration of the higher hydrates.

Materials: Cobalt(II) sulfate heptahydrate or hexahydrate, oven or furnace, ceramic crucible.

Procedure:

Place a sample of cobalt(II) sulfate heptahydrate or hexahydrate in a ceramic crucible.

Heat the crucible in an oven or furnace at a temperature between 100 °C and 250 °C.[1]

Maintain this temperature until the mass of the sample becomes constant, indicating the

complete conversion to the monohydrate.

Cool the sample in a desiccator to prevent rehydration.

Analytical Characterization
1. Thermogravimetric Analysis/Differential Scanning Calorimetry (TGA/DSC)[12][13][14][15][16]

[17]

This protocol outlines the general procedure for analyzing the thermal decomposition of cobalt

sulfate hydrates.

Instrument: A simultaneous TGA/DSC instrument.

Sample Preparation:

Ensure the sample is a fine, homogeneous powder to promote uniform heating. If

necessary, gently grind the crystals in a mortar and pestle.
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Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (typically

aluminum or alumina).

Instrument Parameters:

Temperature Program: Heat the sample from ambient temperature to 900 °C at a constant

heating rate (e.g., 10 °C/min).

Atmosphere: Use an inert atmosphere, such as nitrogen or argon, flowing at a constant

rate (e.g., 20-50 mL/min) to prevent oxidative side reactions.

Data Analysis:

From the TGA curve (mass vs. temperature), determine the onset and end temperatures

of each mass loss step.

Calculate the percentage mass loss for each step and compare it to the theoretical values

for the dehydration of the specific hydrate.

From the DSC curve (heat flow vs. temperature), identify the endothermic peaks

corresponding to dehydration and phase transitions, and exothermic peaks corresponding

to decomposition.

2. Powder X-ray Diffraction (PXRD)[10][18][19][20][21][22][23]

This protocol provides a general method for obtaining the PXRD pattern of a cobalt sulfate

hydrate.

Instrument: A powder X-ray diffractometer with a copper X-ray source (Cu Kα radiation, λ =

1.5406 Å).

Sample Preparation:

Grind the crystalline sample to a fine, uniform powder using a mortar and pestle.

Mount the powdered sample onto a sample holder, ensuring a flat, level surface.

Instrument Parameters:
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Scan Range (2θ): Typically from 10° to 80°.

Step Size: A small step size (e.g., 0.02°) is used to obtain a high-resolution pattern.

Scan Speed/Dwell Time: A slow scan speed or longer dwell time per step is used to

improve the signal-to-noise ratio.

Data Analysis:

The resulting diffractogram will show peaks at specific 2θ angles.

The positions (2θ values) and relative intensities of these peaks are characteristic of the

crystal structure of the specific hydrate.

Compare the obtained pattern with standard diffraction patterns from databases (e.g., the

International Centre for Diffraction Data - ICDD) to confirm the identity of the hydrate.

Visualizations
Dehydration Pathway of Cobalt Sulfate Heptahydrate
The following diagram illustrates the stepwise dehydration of cobalt sulfate heptahydrate to

the anhydrous form, highlighting the intermediate hydrates and the approximate temperature

ranges for each transition.

CoSO₄·7H₂O
(Heptahydrate)

CoSO₄·6H₂O
(Hexahydrate)

+ H₂O
(Room Temp - 100°C) CoSO₄·H₂O

(Monohydrate)

+ 5H₂O
(100 - 250°C) CoSO₄

(Anhydrous)

+ H₂O
(250 - 420°C)

Click to download full resolution via product page

Caption: Dehydration pathway of CoSO₄·7H₂O.

General Experimental Workflow for Characterization
This diagram outlines a typical workflow for the synthesis and characterization of a specific

cobalt sulfate hydrate.
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Caption: Synthesis and characterization workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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